Cas no 883546-30-3 (2-Bromo-1-iodo-4-(trifluoromethoxy)benzene)

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring both bromine and iodine substituents on a benzene ring, along with a trifluoromethoxy group. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, where selective functionalization is required. The presence of both bromine and iodine offers distinct reactivity profiles, enabling sequential modifications. The trifluoromethoxy group enhances electron-withdrawing properties, influencing the compound’s stability and reactivity in electrophilic substitutions. Its high purity and well-defined structure make it valuable for pharmaceutical and agrochemical research, where precise functional group manipulation is critical.
2-Bromo-1-iodo-4-(trifluoromethoxy)benzene structure
883546-30-3 structure
Product Name:2-Bromo-1-iodo-4-(trifluoromethoxy)benzene
CAS No:883546-30-3
MF:C7H3BrF3IO
MW:366.901804208755
MDL:MFCD07369009
CID:721194
PubChem ID:7171903
Update Time:2025-05-27

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-iodo-4-(trifluoromethoxy)benzene
    • 2-Bromo-4-(trifluoromethoxy)iodobenzene
    • 2-Bromo-4-trifluoromethoxy-1-iodobenzene
    • 3-Bromo-4-iodo-1-(trifluoromethoxy)benzene
    • Benzene,2-bromo-1-iodo-4-(trifluoromethoxy)-
    • 1-Bromo-2-iodo-5-(trifluoromethoxy)benzene
    • 2-IODO-5-(TRIFLUOROMETHOXY)BROMOBENZENE
    • Benzene, 2-bromo-1-iodo-4-(trifluoromethoxy)-
    • PubChem9533
    • 2-Bromo-1-iodo-4-(trifluoromethoxy)benzene (ACI)
    • 2-Bromo-1-iodo-4-trifluoromethoxybenzene
    • DTXCID00379086
    • CK2308
    • GOYKHWUVIXTALH-UHFFFAOYSA-N
    • SCHEMBL939058
    • SY032904
    • CS-0081132
    • AKOS015835318
    • PS-11511
    • DB-057063
    • MFCD07369009
    • EN300-322023
    • DTXSID70428252
    • 883546-30-3
    • MDL： MFCD07369009
    • Inchi： 1S/C7H3BrF3IO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H
    • InChI Key： GOYKHWUVIXTALH-UHFFFAOYSA-N
    • SMILES： FC(OC1C=C(Br)C(I)=CC=1)(F)F

Computed Properties

  • Exact Mass: 365.83600
  • Monoisotopic Mass: 365.83641g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 2.182
  • Boiling Point: 246℃ at 760 mmHg
  • Flash Point: 102℃
  • PSA: 9.23000
  • LogP: 3.95230

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Security Information

  • HazardClass：IRRITANT

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Production Method

Production Method 1

175278-17-8 175278-17-8
883546-30-3 883546-30-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 80 °C; 30 min, 80 °C; 80 °C → rt
1.2 Reagents: Sodium nitrite ;  < 10 °C; 30 min, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ;  < 10 °C; 10 °C → rt; 12 h, rt
Reference
Palladium-catalyzed aryl amination- heck cyclization cascade: a one-flask approach to 3-substituted indoles
Jensen, Thomas; et al, Angewandte Chemie, 2008, 47(5), 888-890

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Raw materials

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Preparation Products

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene Related Literature

883546-30-3 (2-Bromo-1-iodo-4-(trifluoromethoxy)benzene) Related Products

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